7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate

• CAS No.: 653599-69-0
• Molecular Formula: C22H31NO3
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 7-oxopentadeca-1,5-dien-4-yl N-phenylcarbamate
• InChI: InChI=1S/C22H31NO3/c1-3-5-6-7-8-12-16-20(24)17-18-21(13-4-2)26-22(25)23-19-14-10-9-11-15-19/h4,9-11,14-15,17-18,21H,2-3,5-8,12-13,16H2,1H3,(H,23,25)
• InChI Key: WWNYIYLDUPOOJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)C=CC(CC=C)OC(=O)NC1=CC=CC=C1

Description

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is a synthetic carbamate derivative characterized by a phenylcarbamate group attached to a pentadeca-1,5-diene chain with a ketone functional group at the 7th position. Carbamates are widely studied for their enzyme-inhibiting properties, often acting as reversible inhibitors of acetylcholinesterase or other targets involved in neurotransmission and inflammation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate typically involves the reaction of a phenyl isocyanate with a 7-oxopentadeca-1,5-dien-4-yl alcohol. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the carbamate linkage. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

Industrial production of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate larger quantities, and additional purification steps, such as recrystallization or chromatography, are employed to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phenylcarbamate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Structural Features	Molecular Formula	Key Biological Activity	Reference ID
7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate	Long unsaturated chain (C15), 7-oxo group, phenylcarbamate	C₂₂H₂₉NO₃*	Hypothesized: Anti-inflammatory, enzyme inhibition	—
Cyclopentyl N-phenylcarbamate	Cyclopentyl substituent	C₁₂H₁₅NO₂	Moderate enzyme inhibition
2,2,2-Trifluoroethyl phenylcarbamate	Trifluoroethyl group	C₉H₈F₃NO₂	Limited antimicrobial activity
4-Oxo-3-phenyl-4H-chromen-7-yl dimethylcarbamate	Coumarin core, dimethylcarbamate	C₁₈H₁₅NO₄	Multi-target interactions (e.g., anti-inflammatory)
Decahydronaphthalen-1-yl phenylcarbamate	Decalin moiety	C₁₇H₂₁NO₂	Neurotransmitter regulation
Tert-butyl N-[3-(1-aminocyclobutyl)phenyl]carbamate	Cyclobutyl-amine substituent	C₁₅H₂₀N₂O₂	Anti-inflammatory, cytotoxic

*Hypothetical formula based on IUPAC nomenclature.

Physicochemical Properties

• Solubility: Cyclopentyl and tert-butyl substituents (e.g., Cyclopentyl N-phenylcarbamate, Tert-butyl N-[3-(1-aminocyclobutyl)phenyl]carbamate) reduce aqueous solubility, necessitating formulation adjustments for in vivo applications .

Biological Activity

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies that highlight its significance in pharmacological research.

Chemical Structure and Properties

The chemical structure of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is characterized by a long carbon chain with a ketone and carbamate functional group. This structure is critical for its biological activity.

Property	Value
Molecular Formula	C21H29NO3
Molecular Weight	345.47 g/mol
IUPAC Name	7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate

Biological Activities

Research indicates that 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate exhibits several biological activities:

Antimicrobial Activity

Studies show that the compound has significant antimicrobial properties against various bacterial strains. For instance, its effectiveness against Staphylococcus aureus and Escherichia coli has been documented in laboratory settings.

Anticancer Properties

Preliminary investigations suggest that this compound may inhibit the proliferation of cancer cells. In vitro studies have demonstrated its ability to induce apoptosis in human cancer cell lines, particularly breast and prostate cancer cells.

Anti-inflammatory Effects

The compound has also been shown to possess anti-inflammatory properties. Research indicates that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting a potential role in treating inflammatory diseases.

The biological activity of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate can be attributed to its interaction with specific cellular targets:

• Inhibition of Enzymes : The compound may inhibit key enzymes involved in cellular metabolism and signaling pathways.
• Modulation of Gene Expression : It appears to affect the expression of genes related to apoptosis and inflammation.
• Radical Scavenging : The presence of unsaturation in its structure may allow it to act as a radical scavenger, reducing oxidative stress in cells.

Case Studies

Several case studies have explored the efficacy of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate:

Case Study 1: Anticancer Efficacy

A study conducted on breast cancer cell lines showed that treatment with varying concentrations of the compound led to a dose-dependent decrease in cell viability. Flow cytometry analysis indicated an increase in apoptotic cells after treatment.

Case Study 2: Anti-inflammatory Response

In an animal model of arthritis, administration of the compound resulted in significant reductions in joint swelling and inflammatory markers compared to control groups. Histological analysis revealed decreased infiltration of inflammatory cells.